Cas no 503603-70-1 (3,9-dimethylpentacene-5,7(12H,14H)-dione)

• Product Name: 3,9-dimethylpentacene-5,7(12H,14H)-dione
• CAS No: 503603-70-1
• MF: C₂₄H₁₈O₂
• MW: 338.398526668549
• CID: 2829319
• PubChem ID: 22269473
• Update Time: 2025-04-21

3,9-dimethylpentacene-5,7(12H,14H)-dione Chemical and Physical Properties

Names and Identifiers

• 503603-70-1
• 3,9-dimethylpentacene-5,7(12H,14H)-dione
• IRJWSOBFZXRYTR-UHFFFAOYSA-N
• 3,9-dimethylpentacene-5,7(12H, 14H)-dione
• DTXSID20624101
• SCHEMBL6056983

• Inchi： 1S/C24H18O2/c1-13-3-5-15-9-17-11-18-10-16-6-4-14(2)8-20(16)24(26)22(18)12-21(17)23(25)19(15)7-13/h3-8,11-12H,9-10H2,1-2H3
• InChI Key： IRJWSOBFZXRYTR-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2CC2C=C3CC4C=CC(C)=CC=4C(C3=CC=21)=O

Computed Properties

• Exact Mass: 338.130679813Da
• Monoisotopic Mass: 338.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 34.1Ų